N-[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]cyclohexanamine
CAS No.: 37765-44-9
Cat. No.: VC18916346
Molecular Formula: C12H19N3S
Molecular Weight: 237.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 37765-44-9 |
|---|---|
| Molecular Formula | C12H19N3S |
| Molecular Weight | 237.37 g/mol |
| IUPAC Name | N-(4,6-dimethylpyrimidin-2-yl)sulfanylcyclohexanamine |
| Standard InChI | InChI=1S/C12H19N3S/c1-9-8-10(2)14-12(13-9)16-15-11-6-4-3-5-7-11/h8,11,15H,3-7H2,1-2H3 |
| Standard InChI Key | LNKLKFJAYIFKRJ-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=NC(=N1)SNC2CCCCC2)C |
Introduction
Synthesis and Chemical Reactivity
The synthesis of compounds similar to N-[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]cyclohexanamine typically involves the reaction of pyrimidine derivatives with appropriate cyclohexane-based precursors. For example, the synthesis of 4-[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]cyclohexan-1-amine involves the reaction of 4,6-dimethylpyrimidine-2-thiol with cyclohexanone oxime in the presence of a base like sodium hydroxide.
N-[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]cyclohexanamine can participate in various chemical reactions typical for amines and sulfides, including alkylation, acylation, and oxidation reactions. These properties make it a versatile compound for further chemical transformations.
Potential Applications
| Potential Application | Description |
|---|---|
| Medicinal Chemistry | Potential for antimicrobial or anti-inflammatory effects |
| Material Science | Not specified |
Research Findings and Future Directions
While detailed research findings on N-[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]cyclohexanamine are scarce, its structural components suggest potential biological activities. Further studies are necessary to elucidate its pharmacodynamics and pharmacokinetics, as well as to explore its therapeutic potential.
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